Cas no 918893-48-8 (2-Propanone, 1,1'-(pentylimino)bis-, 2,2'-dioxime)

• Product Name: 2-Propanone, 1,1'-(pentylimino)bis-, 2,2'-dioxime
• CAS No: 918893-48-8
• MF: C₁₁H₂₃N₃O₂
• MW: 229.319222688675
• CID: 769025
• PubChem ID: 71426110
• Update Time: 2025-04-19

2-Propanone, 1,1'-(pentylimino)bis-, 2,2'-dioxime Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1,1'-(pentylimino)bis-, 2,2'-dioxime
• N-[1-[2-hydroxyiminopropyl(pentyl)amino]propan-2-ylidene]hydroxylamine
• DTXSID40844889
• N,N'-[(Pentylazanediyl)di(prop-1-yl-2-ylidene)]dihydroxylamine
• 918893-48-8

• Inchi： 1S/C11H23N3O2/c1-4-5-6-7-14(8-10(2)12-15)9-11(3)13-16/h15-16H,4-9H2,1-3H3
• InChI Key： MPSBVGPPOFPKPE-UHFFFAOYSA-N
• SMILES： ON=C(C)CN(CC(C)=NO)CCCCC

Computed Properties

• Exact Mass: 229.17902698g/mol
• Monoisotopic Mass: 229.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 68.4Ų